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Compound of Interest

Compound Name: Blk-IN-2

Cat. No.: B12416315 Get Quote

This document provides crucial safety protocols and step-by-step disposal procedures for the

potent and selective irreversible B-Lymphoid tyrosine kinase (BLK) inhibitor, Blk-IN-2.

Developed for researchers, scientists, and drug development professionals, this guide aims to

ensure the safe handling and disposal of this compound, fostering a secure laboratory

environment.

Chemical and Physical Properties
A summary of the key quantitative data for Blk-IN-2 is presented below. Note that

comprehensive toxicological and environmental hazard data are not readily available for this

specific research compound. Therefore, it should be handled with the utmost care as a potent,

biologically active molecule.
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Property Value

Chemical Name Blk-IN-2

CAS Number 2694871-86-6

Molecular Formula C₃₉H₄₁N₉O₃

Molecular Weight 683.80 g/mol [1]

Appearance Solid powder

Solubility Soluble in DMSO at 125 mg/mL (182.80 mM)[1]

Storage (Powder) -20°C for 3 years, 4°C for 2 years[1]

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month[1][2]

Known Biological Activity

Potent and selective irreversible inhibitor of B-

Lymphoid tyrosine kinase (BLK) with an IC₅₀ of

5.9 nM. Also inhibits BTK with an IC₅₀ of 202.0

nM.[1][2][3][4][5]

Toxicological Data Not available. Handle as a potent compound.

Ecotoxicity Data
Not available. Avoid release into the

environment.

Experimental Protocol: In Vitro Kinase Assay
This protocol outlines a general methodology for assessing the inhibitory activity of Blk-IN-2
against its target kinase, BLK, in a laboratory setting.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Blk-IN-2 against

BLK.

Materials:

Blk-IN-2

Recombinant human BLK enzyme
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ATP (Adenosine triphosphate)

Suitable peptide substrate for BLK

Kinase assay buffer

DMSO (Dimethyl sulfoxide)

384-well plates

Plate reader capable of detecting the assay signal (e.g., luminescence, fluorescence)

Procedure:

Compound Preparation:

Prepare a stock solution of Blk-IN-2 in DMSO (e.g., 10 mM).

Perform serial dilutions of the Blk-IN-2 stock solution in DMSO to create a range of

concentrations for testing.

Assay Reaction:

In a 384-well plate, add the recombinant BLK enzyme diluted in kinase assay buffer.

Add the serially diluted Blk-IN-2 or DMSO (as a vehicle control) to the wells.

Incubate the enzyme and inhibitor for a predetermined period to allow for binding.

Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

Signal Detection:

After a set reaction time, stop the reaction and measure the kinase activity using a suitable

detection method. The signal will be inversely proportional to the inhibitory activity of Blk-
IN-2.

Data Analysis:
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Plot the kinase activity against the logarithm of the Blk-IN-2 concentration.

Fit the data to a dose-response curve to calculate the IC₅₀ value, which represents the

concentration of Blk-IN-2 required to inhibit 50% of the BLK enzyme activity.

Preparation

Assay Analysis

Prepare Blk-IN-2 Stock Serial Dilutions

Add Blk-IN-2/DMSOAdd BLK Enzyme Incubate Add Substrate/ATP Detect Signal Plot Dose-Response Calculate IC50

Click to download full resolution via product page

In Vitro Kinase Assay Workflow

Proper Disposal Procedures for Blk-IN-2
Due to the lack of specific hazardous waste characterization, Blk-IN-2 and all materials

contaminated with it must be treated as hazardous chemical waste. Adherence to local, state,

and federal regulations is mandatory.

1. Personal Protective Equipment (PPE):

Always wear a lab coat, nitrile gloves, and safety glasses when handling Blk-IN-2.

2. Solid Waste Disposal:

Contaminated Materials: All disposable items that have come into contact with Blk-IN-2 (e.g.,

pipette tips, gloves, weigh boats, paper towels) must be collected in a dedicated, clearly

labeled hazardous waste container.
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Unused Compound: Unused or expired solid Blk-IN-2 should be disposed of in its original

container or a securely sealed and labeled hazardous waste container. Do not mix with other

waste streams.

3. Liquid Waste Disposal:

Stock Solutions and Experimental Waste: All liquid waste containing Blk-IN-2, including

unused stock solutions and experimental media, must be collected in a designated, leak-

proof, and clearly labeled hazardous waste container.

Solvent Considerations: If a flammable solvent such as DMSO was used, the waste should

be stored away from ignition sources.

4. Decontamination:

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or acetone) to remove any residual Blk-IN-2. The solvent rinseate must be

collected as hazardous liquid waste.

Work Surfaces: Spills should be cleaned immediately. Absorb the spill with an inert material

and collect the contaminated absorbent in the solid hazardous waste container. The area

should then be decontaminated with a suitable cleaning agent.

5. Waste Segregation and Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("Blk-IN-2"), and the primary hazard (e.g., "Potent Biologically Active Compound," "Chemical

Waste").

6. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor. Never dispose of Blk-
IN-2 down the drain or in the regular trash.
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Blk-IN-2 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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